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Abstract: This document provides a comprehensive overview of the preliminary in-vitro

antifungal activity of the novel compound Inz-5. Initial studies have demonstrated promising

efficacy against various fungal pathogens. This guide summarizes the key quantitative data,

details the experimental methodologies employed, and visualizes the proposed mechanism of

action and experimental workflows. This document is intended for researchers, scientists, and

drug development professionals engaged in the discovery and development of new antifungal

agents.

Quantitative Assessment of Antifungal Activity
The antifungal efficacy of Inz-5 was evaluated against a panel of clinically relevant fungal

strains. The minimum inhibitory concentration (MIC) and minimum fungicidal concentration

(MFC) were determined to quantify its activity.

Fungal Strain MIC (µg/mL) MFC (µg/mL)

Candida albicans 8 16

Aspergillus fumigatus 16 32

Cryptococcus neoformans 4 8
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A broth microdilution method was used to determine the MIC of Inz-5. Fungal inocula were

prepared and adjusted to a concentration of 1 x 10^5 CFU/mL. The compound Inz-5 was

serially diluted in a 96-well microtiter plate. An equal volume of the fungal suspension was

added to each well. The plates were then incubated at 35°C for 24-48 hours. The MIC was

defined as the lowest concentration of Inz-5 that resulted in the complete inhibition of visible

fungal growth.

Minimum Fungicidal Concentration (MFC) Assay
Following the MIC determination, a small aliquot from the wells showing no visible growth was

subcultured onto Sabouraud Dextrose Agar plates. The plates were incubated at 35°C for 48-

72 hours. The MFC was determined as the lowest concentration of Inz-5 that resulted in no

fungal growth on the agar plates.

Visualized Experimental Workflow and Signaling
Pathways
The following diagrams illustrate the experimental workflow for determining antifungal activity

and the proposed signaling pathway for Inz-5's mechanism of action.
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Caption: Workflow for Antifungal Susceptibility Testing.
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Caption: Proposed Mechanism of Action for Inz-5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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